Cas no 1031045-55-2 (2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide)

• Product Name: 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide
• CAS No: 1031045-55-2
• MF: C₁₄H₉Cl₂N₃OS
• MW: 338.211759328842
• CID: 6216295
• PubChem ID: 25552003
• Update Time: 2025-05-20

2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1031045-55-2
• Z28296490
• EN300-17979712
• 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide
• AKOS008917662

• Inchi： 1S/C14H9Cl2N3OS/c1-7-17-10-3-2-9(6-11(10)21-7)18-14(20)8-4-12(15)19-13(16)5-8/h2-6H,1H3,(H,18,20)
• InChI Key： PVVNTEZHMQAOAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(NC1C=CC2=C(C=1)SC(C)=N2)=O

Computed Properties

• Exact Mass: 336.9843385g/mol
• Monoisotopic Mass: 336.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide

Introduction to 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide (CAS No. 1031045-55-2)

2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide, with the CAS number 1031045-55-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological and chemical applications.

The molecular structure of 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide consists of a pyridine core substituted with chloro and carboxamide functional groups, further modified by a 2-methyl-1,3-benzothiazole moiety. This arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are highly valued in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate benzothiazole and pyridine scaffolds. These heterocyclic systems are known for their ability to interact with biological targets in complex ways, often leading to the discovery of novel therapeutic agents. The presence of both chloro and methyl substituents in 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide enhances its versatility, allowing for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxamide group provides a reactive site for further functionalization, enabling chemists to design derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. For instance, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyridine ring into these structures often enhances their binding affinity to biological targets, making them more effective as pharmacological agents.

The specific combination of substituents in 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide may contribute to its unique interaction profiles with biological systems. The chloro groups can serve as anchors for hydrogen bonding or hydrophobic interactions, while the methyl group can influence the electronic properties of the molecule. These features make it an attractive starting point for developing new drugs targeting diseases such as cancer and infectious disorders.

In addition to its pharmacological relevance, this compound has also shown promise in material science applications. The rigid heterocyclic core provides stability and structural integrity, making it suitable for use in organic electronics or as a component in advanced materials. The ability to modify its structure further enhances its utility across multiple domains.

The synthesis of 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods are critical in pharmaceutical research, where scalability and reproducibility are paramount.

Efforts are ongoing to explore the full potential of this compound through both experimental and computational studies. Computational chemistry approaches have become increasingly valuable in predicting the biological activity of new molecules before they are synthesized in the lab. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.

The development of new therapeutic agents is often hampered by challenges such as poor solubility or low bioavailability. However, modifications to the structure of 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide, such as introducing solubilizing groups or optimizing metabolic stability, could address these issues effectively. Such improvements are essential for translating promising candidates into viable drugs that can reach patients in need.

In conclusion, 2,6-dichloro-N-(2-methyl-1,3-benzothiazol-6-yl)pyridine-4-carboxamide(CAS No. 1031045-55-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications span across drug discovery and material science domains,, making it a compound worthy of continued research and development.